N-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C19H18ClFN2O3/c20-14-5-7-15(8-6-14)23-11-13(9-19(23)25)10-22-18(24)12-26-17-4-2-1-3-16(17)21/h1-8,13H,9-12H2,(H,22,24)
• InChI Key: OUKXIXJXSSXJBJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Cl)CNC(=O)COC3=CC=CC=C3F
• Molecular Formula: C19H18ClFN2O3
• Molecular Weight: 376.8 g/mol

Description

N-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2-(2-fluorophenoxy)acetamide, commonly known as CP-945,598, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which have been shown to have promising effects in various preclinical models.

Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

A study focused on benzothiazolinone acetamide analogs, which are structurally related to N-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2-(2-fluorophenoxy)acetamide, highlighted their potential use as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds exhibit good light-harvesting efficiency and free energy of electron injection, making them suitable for photovoltaic cells. Additionally, their nonlinear optical activity suggests potential applications in the development of optical devices. Molecular docking studies indicated significant binding interactions with Cyclooxygenase 1 (COX1), suggesting potential medicinal applications (Mary et al., 2020).

Anticancer and Antimicrobial Activities

Research into the synthesis and evaluation of novel imines and thiazolidinones, including compounds related to the target molecule, has shown promising antibacterial and antifungal activities. These findings indicate potential applications in developing new antimicrobial agents (Fuloria et al., 2009).

Insecticidal Agents

A study synthesized N-(4-chlorophenyl)-2-phenoxyacetamide derivatives to test their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis. This research signifies the potential of related compounds in agricultural applications to protect crops from pests (Rashid et al., 2021).

Environmental Fate and Toxicology

Investigations into the atmospheric oxidation of chlorinated phenoxyacid herbicides, structurally similar to the chemical of interest, revealed the formation of potentially toxic oxidation products. This research is crucial for understanding the environmental fate and potential risks associated with the use of such herbicides (Murschell & Farmer, 2018).